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Compound of Interest

Compound Name: 4-Methylcinnamic Acid

Cat. No.: B154263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylcinnamic acid (CAS: 1866-39-3), a derivative of cinnamic acid, is an organic

compound with significant potential in various scientific fields, particularly in drug development

and materials science. It serves as a valuable intermediate in the synthesis of pharmaceuticals

and other bioactive molecules.[1] Notably, it has demonstrated promising antifungal properties,

making it a subject of interest for the development of novel therapeutic agents. This technical

guide provides a comprehensive overview of the properties, synthesis, analysis, and biological

activities of 4-Methylcinnamic acid.

Chemical and Physical Properties
4-Methylcinnamic acid is a white to light yellow crystalline solid.[2][3] Its key chemical and

physical properties are summarized in the tables below.

Table 1: General Properties of 4-Methylcinnamic Acid
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Property Value Reference

CAS Number 1866-39-3 [1][2][4][5][6][7]

Molecular Formula C₁₀H₁₀O₂ [1][5][6][7]

Molecular Weight 162.19 g/mol [1][4][5][7]

Appearance
White to light yellow crystalline

powder
[2][3]

IUPAC Name
(2E)-3-(4-methylphenyl)prop-2-

enoic acid

Table 2: Physical Properties of 4-Methylcinnamic Acid
Property Value Reference

Melting Point 196-198 °C [4][7][8]

Boiling Point 300.6 °C (estimated) [9]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone. Slightly

soluble in water.

[10][11]

logP (o/w) 2.870 (estimated) [9]

Table 3: Spectral Data of 4-Methylcinnamic Acid
Technique Key Data Reference

¹H NMR Spectral data available. [9][11][12]

¹³C NMR Spectral data available.

Infrared (IR) Spectral data available. [13]

Mass Spectrometry (MS) m/z Top Peak: 162 [14]

Experimental Protocols
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Synthesis of 4-Methylcinnamic Acid
4-Methylcinnamic acid can be synthesized through several established organic reactions. The

Perkin and Knoevenagel condensation reactions are two common and effective methods.

1. Perkin Reaction

The Perkin reaction involves the condensation of an aromatic aldehyde (p-tolualdehyde) with

an acid anhydride (acetic anhydride) in the presence of a weak base (sodium acetate).

Diagram of Perkin Reaction Workflow

p-Tolualdehyde +
Acetic Anhydride +

Sodium Acetate

Heat
(e.g., 180°C, 5h)

Acidic Workup
(HCl)

Recrystallization
(e.g., from Ethanol/Water) 4-Methylcinnamic Acid

Click to download full resolution via product page

Detailed Protocol:

Combine p-tolualdehyde (1 equivalent), acetic anhydride (1.5 equivalents), and anhydrous

sodium acetate (1 equivalent) in a round-bottom flask equipped with a reflux condenser.

Heat the reaction mixture in an oil bath at 180°C for 5 hours.

Allow the mixture to cool to room temperature and then pour it into a beaker containing

water.

Boil the aqueous mixture to hydrolyze the excess acetic anhydride.

If the product does not crystallize upon cooling, acidify the solution with concentrated

hydrochloric acid until precipitation is complete.

Collect the crude product by vacuum filtration and wash with cold water.

Purify the crude 4-Methylcinnamic acid by recrystallization from a suitable solvent

system, such as ethanol/water.
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2. Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an aromatic aldehyde (p-tolualdehyde)

with a compound containing an active methylene group (malonic acid) in the presence of a

basic catalyst (e.g., pyridine and piperidine).

Diagram of Knoevenagel Condensation Workflow

p-Tolualdehyde +
Malonic Acid

Base Catalyst
(Pyridine/Piperidine) Reflux Acidification

(HCl) 4-Methylcinnamic Acid

Click to download full resolution via product page

Knoevenagel Condensation for 4-Methylcinnamic Acid.

Detailed Protocol:

Dissolve p-tolualdehyde (1 equivalent) and malonic acid (1.2 equivalents) in pyridine in a

round-bottom flask.

Add a catalytic amount of piperidine to the solution.

Heat the reaction mixture to reflux for 2-3 hours.

Cool the reaction mixture and pour it into a mixture of crushed ice and concentrated

hydrochloric acid.

Collect the precipitated solid by vacuum filtration.

Wash the solid with cold water and then purify by recrystallization.

Purification: Recrystallization
Recrystallization is a standard method for purifying solid organic compounds.

Detailed Protocol:
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Dissolve the crude 4-Methylcinnamic acid in a minimum amount of a hot solvent (e.g.,

ethanol).

If the solution is colored, add a small amount of activated charcoal and heat for a few

minutes.

Hot filter the solution to remove the charcoal and any insoluble impurities.

Allow the filtrate to cool slowly to room temperature to form crystals.

Further cool the flask in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration and wash with a small amount of cold

solvent.

Dry the crystals in a desiccator or a vacuum oven.

Analytical Methods
1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve 5-10 mg of 4-Methylcinnamic acid in approximately 0.7 mL

of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

Instrument Parameters (Example for a 400 MHz spectrometer):

¹H NMR: Pulse angle: 30-45°; Acquisition time: 2-4 s; Relaxation delay: 1-5 s.

¹³C NMR: Pulse angle: 30-45°; Acquisition time: 1-2 s; Relaxation delay: 2-5 s.

2. Infrared (IR) Spectroscopy

Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry

KBr powder and pressing it into a transparent disk. Alternatively, use an Attenuated Total

Reflectance (ATR) accessory.

Instrument Parameters: Scan range: 4000-400 cm⁻¹; Resolution: 4 cm⁻¹.

3. Mass Spectrometry (MS)
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Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,

methanol or acetonitrile).

Ionization Technique: Electrospray ionization (ESI) is commonly used.

Analysis Mode: Can be run in either positive or negative ion mode.

Biological Activity: Antifungal Properties
Recent studies have highlighted the potential of 4-Methylcinnamic acid as an antifungal

agent. It has been shown to act as an intervention catalyst, enhancing the efficacy of

conventional antifungal drugs. [2][15]

Mechanism of Action
The proposed antifungal mechanism of 4-Methylcinnamic acid involves the disruption of the

fungal cell wall. [2]This action can potentiate the effects of other cell wall-disrupting agents.

While not definitively proven for the 4-methyl derivative, related cinnamic acids are known to

inhibit the fungal enzyme benzoate 4-hydroxylase (CYP53), which is crucial for the

detoxification of aromatic compounds in fungi. [16]Inhibition of this enzyme could be a

contributing factor to its antifungal activity.

Diagram of Proposed Antifungal Mechanism
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Proposed antifungal mechanism of 4-Methylcinnamic Acid.

Antifungal Susceptibility Testing
A standard method to evaluate the antifungal activity of 4-Methylcinnamic acid is through

broth microdilution assays.

Detailed Protocol:

Prepare a stock solution of 4-Methylcinnamic acid in a suitable solvent like DMSO.

Perform serial two-fold dilutions of the compound in a 96-well microtiter plate using a

growth medium such as RPMI-1640.

Prepare a standardized inoculum of the fungal strain to be tested (e.g., Candida albicans,

Aspergillus fumigatus) according to CLSI guidelines.
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Add the fungal inoculum to each well of the microtiter plate.

Include positive (fungus in medium) and negative (medium only) controls.

Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours.

Determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration

of the compound that visibly inhibits fungal growth.

Safety Information
4-Methylcinnamic acid is classified as an irritant. It can cause skin and serious eye irritation,

and may cause respiratory irritation. [17]

Table 4: Hazard and Precautionary Statements
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Type Code Statement Reference

Hazard H315 Causes skin irritation [17]

Hazard H319
Causes serious eye

irritation
[17]

Hazard H335
May cause respiratory

irritation
[17]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[17]

Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[17]

Precautionary P302+P352

IF ON SKIN: Wash

with plenty of soap

and water

[17]

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[17]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood.

Conclusion
4-Methylcinnamic acid is a compound with significant potential, particularly in the realm of

antifungal drug development. This guide has provided a detailed overview of its chemical and
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physical properties, methods for its synthesis and purification, analytical techniques for its

characterization, and insights into its biological activity. The experimental protocols and

diagrams presented herein are intended to serve as a valuable resource for researchers and

scientists working with this promising molecule. Further investigation into its specific molecular

targets and signaling pathways will be crucial for fully elucidating its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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